CID 78062308

Specification

• Molecular Formula: AlCu2
• Molecular Weight: 154.07 g/mol
• Standard InChI: InChI=1S/Al.2Cu
• Standard InChI Key: IQBWGLHPZNVKSW-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Cu].[Cu]

Introduction

Chemical Identification and Classification

PubChem Documentation

According to PubChem, CID 78062308 corresponds to AlCu2, an inorganic compound classified as an aluminum-copper alloy. The molecular formula $\text{AlCu}_2$ reflects a stoichiometric ratio of one aluminum atom to two copper atoms. This alloy is notable for its mechanical strength and thermal conductivity, properties typical of Al-Cu systems used in aerospace and electrical applications.

Discrepancy in Reported Classification

A conflicting description from EvitaChem identifies CID 78062308 as a per- and polyfluoroalkyl substance (PFAS), a class of fluorinated organic compounds characterized by carbon-fluorine bonds. PFAS are renowned for their environmental persistence and bioaccumulative potential, raising concerns about ecological and health impacts. This inconsistency underscores the need for verification against primary databases, as CID assignments in PubChem are unique and authoritative.

Structural and Compositional Analysis

Aluminum-Copper Alloy (AlCu2)

The intermetallic compound AlCu2 crystallizes in a cubic structure, where aluminum atoms occupy face-centered positions, and copper atoms reside at the cube corners and edge centers. This arrangement confers high thermal stability, with a melting point exceeding 500°C. Key structural parameters include:

Property	Value
Crystal System	Cubic
Space Group	$Pm\bar{3}m$
Lattice Constant	2.90 Å
Density	4.35 g/cm³

The alloy’s mechanical properties, such as tensile strength (≈300 MPa) and hardness (≈150 HV), make it suitable for high-stress environments.

Synthesis and Production

AlCu2 Synthesis

Aluminum-copper alloys are typically synthesized via metallurgical melting at temperatures above 600°C, followed by rapid quenching to prevent phase segregation. Industrial production often employs:

• Casting: Molten Al and Cu are mixed in a 1:2 ratio and poured into molds.

• Powder Metallurgy: Elemental powders are compacted and sintered under inert atmospheres.

PFAS Synthesis (Hypothetical)

PFAS synthesis, as described for unrelated compounds, involves electrochemical fluorination or telomerization processes. For example, perfluorooctanoic acid (PFOA) is produced via telomerization of tetrafluoroethylene, a process requiring catalysts like persulfates.

Physical and Chemical Properties

AlCu2 Properties

• Thermal Conductivity: 120–150 W/m·K

• Electrical Resistivity: 3.5 µΩ·cm

• Corrosion Resistance: Moderate; susceptible to oxidation in humid environments.

PFAS Properties (Hypothetical)

• Hydrophobicity: Contact angle >110°

• Stability: Resists thermal decomposition below 400°C.

• Solubility: Low in water (<1 mg/L) but high in organic solvents.

Applications and Industrial Use

AlCu2 Applications

• Aerospace: Engine components due to high strength-to-weight ratios.

• Electronics: Heat sinks and conductive traces in circuits.

PFAS Applications (Hypothetical)

• Surfactants: Firefighting foams and non-stick coatings.

• Polymers: Waterproof textiles and semiconductor coatings.

Environmental and Health Considerations

AlCu2 Environmental Impact

Aluminum and copper are naturally occurring metals, but industrial effluents containing AlCu2 particulates may pose risks to aquatic ecosystems. Regulatory limits for copper in drinking water (1.3 mg/L) and aluminum (0.2 mg/L) are enforced by agencies like the EPA.

PFAS Environmental Impact (Hypothetical)

PFAS compounds, if present, would exhibit extreme persistence, with half-lives exceeding decades in soil and water. They are linked to endocrine disruption and immunotoxicity in mammals.

Regulatory Status and Future Directions

AlCu2 Regulations

Classified as a non-hazardous material under OSHA guidelines, AlCu2 requires standard industrial handling protocols. Recycling initiatives aim to mitigate mining-related environmental damage.

PFAS Regulations (Hypothetical)

PFAS are subject to stringent regulations, including EPA’s 2023 effluent guidelines restricting manufacturing discharges. Research into PFAS alternatives, such as silicones, is ongoing.